Cas no 501-97-3 (Desaminotyrosine)

• Product name: Desaminotyrosine
• CAS No: 501-97-3
• MF: C₉H₁₀O₃
• MW: 166.1739
• MDL: MFCD00002778
• CID: 37834
• PubChem ID: 24895679

Desaminotyrosine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)propionic acid
• 3-(4-hydroxyphenyl)propanoic acid
• Phloretic acid
• p-Hydroxyphenyl-propionic acid
• Benzenepropanoic acid, 4-hydroxy-
• Phloretate
• p-Hydroxyphenylpropionic acid
• 3-(4'-HYDROXY-PHENYL)-PROPIONIC ACID
• 4-(4-Hydroxyphenyl)propanoic acid
• PHLORETIC ACID(RG)
• Propionic acid
• 3-(p-Hydroxyphenyl)propionic acid
• 3-(p-Hydroxyphenyl)propionic acid,Phloretic acid
• HPPA
• 4-Hydroxyhydrocinnamic Acid
• 对羟基苯丙酸
• desaminotyrosine
• Hydro-p-coumaric acid
• Dihydro-p-coumaric acid
• 4-Hydroxyphenylpropionic acid
• p-Hydroxyhydrocinnamic acid
• 4-Hydroxybenzenepropanoic acid
• HYDROXYPHENYL PROPIONIC ACID
• beta-(p-Hydroxyphenyl)propionic acid
• Hydrocinnamic acid, p-hydroxy-
• uHLORETIC ACID
• Phloret
• PHLORETINIC ACID
• 3-(para-Hydroxyphenyl)-propionic acid
• 4-hydroxybenzenepropanoic
• 4-hydroxy-benzenepropanoicaci
• 4-hydroxybenzenepropanoicacid
• 4-hydroxyphenylpropionicacid
• C01744
• 4-(2-CARBOXYETHYL)PHENOL
• AKOS000193936
• 3-(4-HYDROXYPHENYL) PROPIONIC ACID
• 4'-Hydroxyphenylpropionic acid
• hydro-p-coumarate
• AC-5144
• 2,3-DIHYDRO-P-COUMARIC ACID
• p-hydroxy-benzene propionate
• 3-(p-hydroxyphenyl)propanoic acid
• InChI=1/C9H10O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5,10H,3,6H2,(H,11,12
• NSC-65596
• CHEMBL1172560
• UNII-6QNC6P18SR
• 3-(4-Hydroxyphenyl)-propionic acid
• b-(p-Hydroxyphenyl)propionic acid
• hydroxy-hydrocinnamic acid
• 3-(4-hydroxy phenyl) propionic acid
• NS00014704
• N-hydroxysuccinimide ester
• NCGC00382803-03
• Oprea1_221751
• 3-(4'-Hydroxyphenyl)propionic acid
• Z317038012
• DB03897
• EINECS 207-931-3
• 3-(para-Hydroxyphenyl)propionate
• 4-hydroxyphenylpropanoic acid
• Phloretinate
• 6QNC6P18SR
• BDBM231636
• 3-(4-Hydroxy-phenyl)-propanoic acid
• 4-hydroxy-benzenepropanoate
• p-Hydroxyhydrocinnamate
• 4-Hydroxybenzylacetic Acid
• Dihydro-p-coumarate
• PS-5760
• p-hydroxyphenylpropionate
• b-(p-Hydroxyphenyl)propionate
• 3-(4 Hydroxy-phenyl)-propionic acid
• FT-0613674
• Q7186527
• s3795
• 3(4-hydroxy phenyl) propionic acid
• 4-(4-Hydroxyphenylpropanoate
• Dihydrocoumaric acid
• 3-(para-Hydroxyphenyl)propionic acid
• SCHEMBL35486
• CADMIUMNITRATE
• HY-W015346
• 3-(4'-Hydroxyphenyl)-propionic acid
• EN300-50375
• 4-hydroxy-benzenepropanoic acid
• CCG-266325
• 3-(p-Hydroxyphenyl)propionate
• 4-Hydroxybenzenepropanoate
• 4-(4-Hydroxyphenylpropanoic acid
• 4-hydroxy-(9CI)benzenepropanoic acid
• CS-W016062
• AB00269
• 3-(4-Hydroxy-phenyl)-propionic acid
• 3-(4-Hydroxyphenyl)-propionate
• MFCD00002778
• H0599
• 3-(4'-Hydroxyphenyl)-propionate
• .beta.-(p-Hydroxyphenyl)propionic acid
• NSC40949
• AQ-358/40179730
• bmse010064
• CHEBI:32980
• 3-(4-Hydroxyphenyl)propionic acid, 98%
• F2191-0066
• 4-10-00-00631 (Beilstein Handbook Reference)
• BRN 2209841
• 3-[4-hydroxy phenyl]propionic acid
• 3-(p-HYDROXYPHENYL)-PROPIONIC ACID
• p-hydroxy-hydrocinnamate
• NSC 40949
• 3-(4-hydroxyphenyl)propanoate
• M03860
• 4-hydroxy-(9CI)benzenepropanoate
• beta-(p-hydroxyphenyl)propionate
• 3-(4-hydroxy-phenyl)propanoic acid
• 3-(4-hydroxy-phenyl)propionic acid
• 3-(4-hydroxyphenyl)-propanoic acid
• AM20050166
• p-hydroxy-hydrocinnamic acid
• 3-(4-Hydroxy-phenyl)-propionate
• NSC-40949
• Q-200485
• AI3-31909
• propanoic acid, 3-(4-hydroxyphenyl)-
• DTXSID2075427
• AT13193
• P-HYDROXY-BENZENE PROPIONIC ACID
• NSC65596
• 501-97-3
• 4-Hydroxydihydrocinnamic acid
• STK803270
• P-Hydroxybenzene propanoic acid
• 3-(4-Hydroxyphenyl)propionicAcid
• BBL012597
• DB-021662
• Desaminotyrosine

• MDL： MFCD00002778
• Inchi： 1S/C9H10O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5,10H,3,6H2,(H,11,12)
• InChI Key： NMHMNPHRMNGLLB-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C(=O)O[H]
• BRN： 2209841

Computed Properties

• Exact Mass: 166.062994g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.062994g/mol
• Monoisotopic Mass: 166.062994g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.1708 (rough estimate)
• Melting Point: 129.0 to 132.0 deg-C
• Boiling Point: 352.4°C at 760 mmHg
• Flash Point: 181.1℃
• Refractive Index: 1.5286 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 57.53000
• LogP: 1.40940
• FEMA: 2889
• Solubility: Slightly soluble in water

Desaminotyrosine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：MW5342000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Desaminotyrosine Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters